Cas no 1500-91-0 (Ethanone,1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)-)

• Product Name: Ethanone,1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)-
• CAS No: 1500-91-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 168871
• PubChem ID: 15162
• Update Time: 2025-04-19

Ethanone,1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)-
• 1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)ethanone
• Ethanone, 1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)- (9CI)
• 2-Acetyl-3,5-dimethyl-4-ethyl-pyrrole
• 4-Ethyl-3,5-dimethylpyrrol-2-yl methyl ketone
• BRN 0123442
• Ketone, 4-ethyl-3,5-dimethylpyrrol-2-yl methyl
• Methyl(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl) ketone
• 1-(4-Ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)ethanol
• 5-21-07-00264 (Beilstein Handbook Reference)
• DTXSID90164448
• 4-ethyl-3,5-dimethylpyrrole-2-carbaldehyde
• 750511-61-6
• Ethanone,1-(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)-(9ci)
• 1500-91-0

• Inchi： 1S/C10H15NO/c1-5-9-6(2)10(8(4)12)11-7(9)3/h11H,5H2,1-4H3
• InChI Key： SUAXMKRXTCGJJD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)C(CC)=C(C)N1

Computed Properties

• Exact Mass: 164.10762
• Monoisotopic Mass: 165.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9

Experimental Properties

• Density: 1.0203 (rough estimate)
• Boiling Point: 293.09°C (rough estimate)
• Flash Point: 135.8°C
• Refractive Index: 1.5200 (estimate)
• PSA: 29.96